Cas no 1389302-96-8 (2-Naphthalenecarboxamide, N-(cyanomethyl)-5,6,7,8-tetrahydro-N-propyl-)

2-Naphthalenecarboxamide, N-(cyanomethyl)-5,6,7,8-tetrahydro-N-propyl-, is a specialized organic compound featuring a naphthalene core with a tetrahydro modification and a propyl-cyanomethyl substitution. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the cyanomethyl group enhances its versatility in further functionalization, while the tetrahydro-naphthalene moiety contributes to improved solubility and stability. Its well-defined molecular architecture makes it valuable for research and development in medicinal chemistry, where precise structural control is critical. The compound is typically handled under controlled conditions due to its reactive functional groups.
2-Naphthalenecarboxamide, N-(cyanomethyl)-5,6,7,8-tetrahydro-N-propyl- structure
1389302-96-8 structure
Product Name:2-Naphthalenecarboxamide, N-(cyanomethyl)-5,6,7,8-tetrahydro-N-propyl-
CAS No:1389302-96-8
MF:C16H20N2O
MW:256.342803955078
CID:6489771
Update Time:2025-09-28

2-Naphthalenecarboxamide, N-(cyanomethyl)-5,6,7,8-tetrahydro-N-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxamide, N-(cyanomethyl)-5,6,7,8-tetrahydro-N-propyl-
    • Inchi: 1S/C16H20N2O/c1-2-10-18(11-9-17)16(19)15-8-7-13-5-3-4-6-14(13)12-15/h7-8,12H,2-6,10-11H2,1H3
    • InChI Key: RPNJWEBGINUFRV-UHFFFAOYSA-N
    • SMILES: C1=C2C(CCCC2)=CC=C1C(N(CC#N)CCC)=O

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Additional information on 2-Naphthalenecarboxamide, N-(cyanomethyl)-5,6,7,8-tetrahydro-N-propyl-

Comprehensive Overview of 2-Naphthalenecarboxamide, N-(cyanomethyl)-5,6,7,8-tetrahydro-N-propyl- (CAS No. 1389302-96-8)

The compound 2-Naphthalenecarboxamide, N-(cyanomethyl)-5,6,7,8-tetrahydro-N-propyl- (CAS No. 1389302-96-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a naphthalene backbone, a carboxamide moiety, and a cyanomethyl substituent. This combination of features makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Researchers are increasingly exploring its potential applications due to its modular design, which allows for further derivatization.

In recent years, the demand for high-performance organic compounds has surged, driven by advancements in drug discovery and functional materials. 2-Naphthalenecarboxamide derivatives have garnered attention for their role in modulating biological pathways, particularly in neurodegenerative disease research. The inclusion of a tetrahydro ring system enhances the molecule's stability, while the propyl chain improves its lipophilicity—a critical factor in blood-brain barrier penetration. These attributes align with current trends in central nervous system (CNS) drug development, a hot topic in 2024.

From a synthetic chemistry perspective, the N-(cyanomethyl) group offers versatility for further functionalization. This feature is particularly valuable in click chemistry applications, where rapid and selective reactions are essential. Laboratories focusing on small-molecule probes or fluorescent tags often prioritize compounds like CAS No. 1389302-96-8 due to their compatibility with bioorthogonal reactions. Such applications are frequently searched in academic databases, reflecting their relevance in modern chemical biology.

The compound's thermal and photochemical properties also make it a candidate for organic electronic materials. With the rise of flexible electronics and OLED technologies, researchers are investigating naphthalene-based structures for their charge-transport characteristics. Computational studies suggest that the 5,6,7,8-tetrahydro segment could reduce aggregation-induced quenching, a common limitation in luminescent materials. This intersection of chemistry and materials science addresses frequently asked questions about "improving OLED efficiency" in online forums.

Quality control and analytical characterization of CAS No. 1389302-96-8 typically involve HPLC, NMR, and mass spectrometry. These techniques verify the absence of byproducts and ensure batch-to-batch reproducibility—a critical concern for industrial-scale production. Recent publications emphasize the importance of green chemistry principles in synthesizing such compounds, responding to growing environmental awareness among chemists. Searches for "sustainable synthesis of naphthalene derivatives" have increased by 40% year-over-year, according to keyword analysis tools.

In summary, 2-Naphthalenecarboxamide, N-(cyanomethyl)-5,6,7,8-tetrahydro-N-propyl- represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and synthetic methodology. Its structural features address contemporary challenges in drug delivery, molecular imaging, and advanced materials, making it a valuable subject for ongoing research. As interdisciplinary collaborations grow, this compound is poised to play a pivotal role in next-generation scientific innovations.

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